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Compound of Interest

Compound Name: 3-Methyloxetane-3-carbaldehyde

Cat. No.: B1319623 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all chemical reagents is paramount. This technical guide

provides an in-depth overview of the material safety data for 3-Methyloxetane-3-
carbaldehyde (CAS No: 99419-31-5), a versatile building block in organic synthesis.

This document summarizes key physicochemical properties, outlines potential hazards, and

provides guidance on safe handling and emergency procedures. The information is compiled

from various chemical safety resources to ensure a comprehensive overview for laboratory

personnel.

Physicochemical Properties
A summary of the known physical and chemical properties of 3-Methyloxetane-3-
carbaldehyde is presented in the table below. These values are essential for understanding

the compound's behavior under various experimental conditions.
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Property Value Source

Molecular Formula C5H8O2 [1][2][3]

Molecular Weight 100.12 g/mol [4][5]

Appearance Colorless to light yellow liquid [6]

Boiling Point 63 °C at 30 Torr [1][2]

Density (Predicted) 1.150 ± 0.06 g/cm³ [1][2]

LogP (Predicted) 0.22180 [1][2]

XLogP3 (Predicted) -0.3 [1][4]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 1 [1]

Exact Mass 100.052429494 Da [1][4]

Hazard Identification and Classification
3-Methyloxetane-3-carbaldehyde is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards identified are

acute oral toxicity and long-term aquatic toxicity.[4][7]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 2
H411: Toxic to aquatic life with

long lasting effects

Signal Word: Warning[4]
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Experimental Protocols
While specific experimental reports on the toxicity of 3-Methyloxetane-3-carbaldehyde are not

readily available in the public domain, the hazard classifications are determined through

standardized testing protocols established by regulatory bodies such as the Organisation for

Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 420, 423, or 425): The "Harmful if swallowed" classification is

typically determined by acute oral toxicity studies in animal models, most commonly rats or

mice. Methodologies like the Fixed Dose Procedure, Acute Toxic Class Method, or the Up-and-

Down Procedure are employed to determine the dose at which adverse effects, including

mortality, are observed. These methods aim to establish a lethal dose 50 (LD50) or an acute

toxic class, while minimizing the number of animals used. The general procedure involves

administering a single oral dose of the substance to fasted animals and observing them for a

period of up to 14 days for signs of toxicity and mortality.

Aquatic Toxicity (OECD 202, 203, or 211): The "Toxic to aquatic life with long lasting effects"

classification is based on studies with aquatic organisms such as fish (e.g., Oncorhynchus

mykiss - rainbow trout), invertebrates (e.g., Daphnia magna), and algae (e.g., Selenastrum

capricornutum). These tests determine the concentration of the substance that is lethal to 50%

of the test organisms (LC50) or causes a 50% reduction in a biological response, such as

growth or reproduction (EC50), over a specified period. For substances that are not readily

soluble in water, tests are often conducted on water-accommodated fractions (WAFs).

Safe Handling and Emergency Procedures
The following workflow outlines the essential steps for the safe handling of 3-Methyloxetane-3-
carbaldehyde and the appropriate response in case of an emergency. Adherence to these

guidelines is crucial for minimizing risk in a laboratory setting.
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Preparation Handling & Storage

Emergency Response

Spill Response

Exposure Response

Read SDS and
Understand Hazards

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves

Work in a Well-Ventilated
Fume Hood

Avoid contact with
skin, eyes, and clothing.

Avoid inhalation of vapors.

Store in a tightly closed
container in a cool, dry,

well-ventilated area.
Inert atmosphere, under -20°C.

Spill Evacuate Area

Exposure

Skin Contact:
Wash with plenty of

soap and water.

Eye Contact:
Rinse with water for

several minutes.

Inhalation:
Move to fresh air.

Ingestion:
Do NOT induce vomiting.

Seek immediate medical attention.

Absorb with Inert
Material

Dispose of as
Hazardous Waste

1,3-Butanediol & 
Succinic Anhydride Butyl 1,3-succinate Base 3-Methyl-3-hydroxy-1-butanol Methyl Lithium 3-Methyloxetane-3-carbaldehyde

 Oxidation 
(e.g., Copper catalyst)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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